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Compound of Interest

Compound Name: 3-(Vinyloxy)propan-1-amine

Cat. No.: B1352237

Essential Safety and Handling Guide for 3-
(Vinyloxy)propan-1-amine

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for handling 3-
(Vinyloxy)propan-1-amine (CAS No. 66415-55-2). Adherence to these procedures is critical
for ensuring laboratory safety and proper chemical management.

Chemical Properties and Hazards

3-(Vinyloxy)propan-1-amine is a flammable and corrosive liquid that requires careful handling
to prevent personal injury and property damage.[1][2] It is harmful if swallowed and can cause
severe skin burns, eye damage, and may trigger an allergic skin reaction.[1]
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Property Value

Molecular Formula C5H11NO
Molecular Weight 101.15 g/mol
Appearance Colorless liquid
Boiling Point 76 °C

Flash Point 39°C

Density 0.89 g/mL at 25 °C

Personal Protective Equipment (PPE)

A comprehensive PPE program is mandatory when handling 3-(Vinyloxy)propan-1-amine.
The following table summarizes the required PPE, with detailed specifications to ensure

adequate protection.
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Body Part

PPE Specification

Hands

Chemical-resistant gloves: Nitrile, neoprene, or
butyl rubber gloves are recommended.[3][4][5]
Ensure gloves are rated for protection against
both aliphatic amines and vinyl ethers. Always
inspect gloves for integrity before use and
replace them immediately if signs of degradation

appear.

Body

Chemical-resistant lab coat or coveralls: Wear a
lab coat made of 100% cotton for handling small
quantities.[6] For larger volumes or tasks with a
higher risk of splashing, flame-resistant clothing
(e.g., Nomex®) or a chemical-resistant apron
should be used.[6]

Eyes/Face

Safety goggles and face shield: Chemical
splash goggles are mandatory.[7] A face shield
must be worn over the goggles, especially when
transferring liquids or performing reactions that

could splash.[7]

Respiratory

Respirator (if necessary): Work in a well-
ventilated area, preferably within a chemical
fume hood. If ventilation is inadequate or there
is a risk of inhaling vapors, a NIOSH-approved
respirator with an organic vapor cartridge is

required.[8]

Handling and Storage Protocol

Operational Plan:

o Preparation: Before handling, ensure all necessary PPE is readily available and in good

condition. Locate the nearest emergency shower and eyewash station.

« Ventilation: All handling of 3-(Vinyloxy)propan-1-amine must be conducted in a properly

functioning chemical fume hood to minimize inhalation exposure.
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o Dispensing: Use grounded, non-sparking tools and equipment to prevent ignition of
flammable vapors.[2] When transferring, pour slowly to avoid splashing.

» Spill Management: Have a spill kit readily available containing absorbent materials (e.g.,
sand, vermiculite) and neutralizing agents.[2] Do not use combustible materials like paper
towels to absorb spills.

o Personal Hygiene: After handling, wash hands and any exposed skin thoroughly with soap
and water. Do not eat, drink, or smoke in the laboratory.

Storage Plan:
o Store in a tightly closed, properly labeled container in a cool, dry, and well-ventilated area.[9]
o Keep away from heat, sparks, open flames, and other sources of ignition.[9]

o Store separately from incompatible materials such as strong oxidizing agents, acids, and
acid chlorides.

Disposal Plan

The disposal of 3-(Vinyloxy)propan-1-amine and its contaminated waste must be managed
by a licensed hazardous waste disposal company.[1]

Waste Segregation and Collection:

o Waste Identification: All waste streams containing 3-(Vinyloxy)propan-1-amine must be
clearly labeled as "Hazardous Waste: Flammable, Corrosive, Organic Amine."

» Containerization: Collect liquid waste in a designated, leak-proof, and chemically compatible
container (e.g., a glass bottle with a secure cap). Do not mix with other waste streams to
prevent hazardous reactions.[1]

e Solid Waste: Contaminated solid waste (e.g., gloves, absorbent pads) should be collected in
a separate, clearly labeled, sealed container.

Disposal Procedure:
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+ Small Quantities: For small amounts, contact your institution's environmental health and
safety (EHS) office or a local hazardous waste disposal service for guidance on packaging
and pickup.[9]

+ Large Quantities: For larger volumes, a professional environmental disposal company must
be contracted.[9] They will provide a specific disposal plan, which may include incineration or
chemical neutralization.[9]

o Empty Containers: "Empty" containers retain hazardous residue and must be triple-rinsed
with a suitable solvent. The rinsate must be collected as hazardous waste. Puncture the
container to prevent reuse before disposal.[8]

Visual Workflow and Safety Diagrams

The following diagrams illustrate the key workflows and logical relationships for the safe
handling of 3-(Vinyloxy)propan-1-amine.

Preparation Handling Cleanup & Storage

Primary Hazards

Flammable Harmful if Swallowed

Confrol Measures

Proper Storage Fume Hood Personal Protective Equipment

Waste Management Spill Response Plan
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. collectandrecycle.com [collectandrecycle.com]

2. TERTIARY AMINES (OR) CORROSIVE FLAMMABLE LIQUID | CAMEO Chemicals |
NOAA [cameochemicals.noaa.gov]

. calpaclab.com [calpaclab.com]

. gloves.com [gloves.com]

. unisafegloves.com [unisafegloves.com]
. uwaterloo.ca [uwaterloo.ca]

. pfw.edu [pfw.edu]

. tri-iso.com [tri-iso.com]

°
(] [e0] ~ (o)) (62} Y w

. uychem.com [uychem.com]

 To cite this document: BenchChem. [Personal protective equipment for handling 3-
(Vinyloxy)propan-1-amine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1352237#personal-protective-equipment-for-
handling-3-vinyloxy-propan-1-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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